![molecular formula C5H4I2N2 B189617 2,6-Diiodopyridin-3-amine CAS No. 383131-50-8](/img/structure/B189617.png)
2,6-Diiodopyridin-3-amine
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Overview
Description
2,6-Diiodopyridin-3-amine is a chemical compound used in scientific research. It is a type of aromatic heterocyclic compound .
Synthesis Analysis
The synthesis of compounds similar to this compound, such as piperidine derivatives, has been widely studied . The combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst has been used to afford a series of enantiomerically enriched 2,5- and 2,6-disubstituted protected piperidines .Molecular Structure Analysis
The molecular formula of this compound is C5H4I2N2 . Its average mass is 345.908 Da and its monoisotopic mass is 345.846375 Da .Chemical Reactions Analysis
The main chemical property of amines, including this compound, is their ability to act as weak organic bases . They can react with aldehydes and ketones to form imine derivatives .Scientific Research Applications
Synthetic Utility in Organic Chemistry
2,6-Diiodopyridin-3-amine serves as a pivotal building block in organic synthesis, offering diverse functionalization pathways due to its reactive iodine substituents and amine group. It is instrumental in the construction of 2-aminopyridines, compounds with significant biological and chemical importance, through reactions involving primary or secondary amines. This reactivity underpins its role in subsequent C-C cross-coupling reactions, enhancing the synthesis of bioactive natural products and medicinally relevant compounds (Bolliger, Oberholzer, & Frech, 2011).
Palladium-catalyzed Aminocarbonylation
The compound is a key substrate in palladium-catalyzed aminocarbonylation reactions, a method that allows the introduction of carboxamide and ketocarboxamide functionalities. This technique is particularly valuable for synthesizing compounds with potential pharmaceutical applications, offering a controlled route to functionalize pyridine derivatives under modified reaction conditions to achieve yields of synthetic interest (Takács, Varga, Kardos, & Kollár, 2017).
Development of Complex Macrocycles
In the realm of supramolecular chemistry, this compound contributes to the synthesis of large, container-shaped macrocycles capable of multiple anion binding. These macrocycles demonstrate the potential for creating new materials with specific host-guest properties, contributing to the development of novel sensors and separation materials (Gregoliński et al., 2016).
Chemiluminescent Applications
In analytical chemistry, derivatives of this compound have been explored for their chemiluminescent properties. The electron-transfer reaction involving tris(2,2'-bipyridine)ruthenium(III) and aliphatic amines demonstrates the compound's potential in developing sensitive and selective chemiluminescent assays for detecting amines, which can be applied in various biochemical analyses (Noffsinger & Danielson, 1987).
Antihypertensive Derivatives
Research into 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives, closely related to this compound, has identified compounds with significant antihypertensive activity. These findings underscore the therapeutic potential of pyridine derivatives in treating hypertension, offering insights into the design of new antihypertensive drugs (Bennett et al., 1981).
Mechanism of Action
Target of Action
Similar compounds such as 4,6-diarylpyrimidin-2-amine derivatives have shown anticancer properties These compounds may interact with various cellular targets, including enzymes and receptors, to exert their effects
Mode of Action
For instance, some pyrimidine derivatives inhibit enzyme activity, leading to changes in cellular processes
Biochemical Pathways
For example, some pyrimidine derivatives have been shown to affect pathways related to cell growth and proliferation
Pharmacokinetics
Similar compounds such as dopamine receptor agonists have been studied extensively These studies could provide insights into the potential pharmacokinetic properties of 2,6-Diiodopyridin-3-amine
Result of Action
Similar compounds have shown anticancer properties, suggesting that this compound may also have potential anticancer effects
Action Environment
Factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds
properties
IUPAC Name |
2,6-diiodopyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4I2N2/c6-4-2-1-3(8)5(7)9-4/h1-2H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJSRBFDEPMZNCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1N)I)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4I2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400297 |
Source
|
Record name | 2,6-diiodopyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.91 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
383131-50-8 |
Source
|
Record name | 2,6-diiodopyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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